Cas no 21635-99-4 (Ethyl5-cyano-1H-pyrrole-2-carboxylate)
21635-99-4 structure
Product Name:Ethyl5-cyano-1H-pyrrole-2-carboxylate
CAS No:21635-99-4
MF:C8H8N2O2
MW:164.161321640015
CID:51830
PubChem ID:45082531
Update Time:2025-04-18
Ethyl5-cyano-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-cyano-1h-pyrrole-2-carboxylate
- 5-Cyano-1H-pyrrole-2-carboxylic acid ethyl ester
- 5-cyano-pyrrole-2-carboxylic acid ethyl ester
- 5-Cyan-pyrrol-2-carbonsaeure-diethylester
- Ethyl 5-cyanopyrrole-2-carboxylate
- CS-0336419
- DTXSID90665283
- SCHEMBL5092073
- AMY19141
- MFCD12911930
- 21635-99-4
- OTHVTCUDJVHQDP-UHFFFAOYSA-N
- Ethyl5-cyano-1H-pyrrole-2-carboxylate
- SB62541
- DB-265007
-
- MDL： MFCD12911930
- Inchi： 1S/C8H8N2O2/c1-2-12-8(11)7-4-3-6(5-9)10-7/h3-4,10H,2H2,1H3
- InChI Key： OTHVTCUDJVHQDP-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=C(C#N)N1)=O
Computed Properties
- Exact Mass: 164.05900
- Monoisotopic Mass: 164.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.9A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.24
- Boiling Point: 328.9 ℃ at 760 mmHg
- Flash Point: 328.9 °C at 760 mmHg
- Refractive Index: 1.532
- PSA: 65.88000
- LogP: 1.06308
Ethyl5-cyano-1H-pyrrole-2-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl5-cyano-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198484-1g |
ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 1g |
$574 | 2021-08-05 | |
| Chemenu | CM198484-1g |
ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 1g |
$*** | 2023-03-29 | |
| Alichem | A109006882-5g |
Ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 5g |
$1323.92 | 2023-09-02 | |
| Alichem | A109006882-10g |
Ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 10g |
$1951.04 | 2023-09-02 | |
| Alichem | A109006882-25g |
Ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 25g |
$3316.50 | 2023-09-02 | |
| TRC | E258490-50mg |
Ethyl5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | E258490-100mg |
Ethyl5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 100mg |
$ 350.00 | 2022-06-05 | ||
| TRC | E258490-250mg |
Ethyl5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 250mg |
$ 695.00 | 2022-06-05 |
Ethyl5-cyano-1H-pyrrole-2-carboxylate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
21635-99-4 (Ethyl5-cyano-1H-pyrrole-2-carboxylate) Related Products
- 98436-83-0(6-Cyano-2-pyridine Carboxylic Acid Methyl Ester)
- 97483-79-9(Ethyl 6-cyanopicolinate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
